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Compound of Interest

Compound Name: AG14361

Cat. No.: B1684201

Introduction

AG14361 is a potent and selective inhibitor of poly(ADP-ribose) polymerase 1 (PARP-1), a key
enzyme in the base excision repair (BER) pathway responsible for repairing DNA single-strand
breaks (SSBs).[1][2] By inhibiting PARP-1, AG14361 enhances the efficacy of DNA-damaging
agents like chemotherapy (e.g., temozolomide, topoisomerase | poisons) and radiation therapy.
[3][4] This phenomenon, known as synthetic lethality, is particularly effective in cancer cells with
deficiencies in other DNA repair pathways, such as homologous recombination (HR) due to
BRCA1/2 mutations.[1] Proper preparation of AG14361 stock solutions is critical for obtaining
accurate and reproducible experimental results. These application notes provide detailed
protocols for the preparation, storage, and use of AG14361 for both in vitro and in vivo studies.

Quantitative Data Summary

A summary of the key chemical and biological properties of AG14361 is presented below.
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Property

Value

Molecular Weight

320.39 g/mol [5]

Molecular Formula

C19H20N4O[5]

CAS Number 328543-09-5[5]
DMSO: up to 51 mg/mL (159.18 mM)[5] Ethanol:
Solubility up to 21 mg/mL[5] DMF: 10 mg/mL][6] PBS (pH

7.2): 0.1 mg/mL][6] Water: Insoluble[5]

Storage (Powder)

3 years at -20°C[5]

Storage (Stock Solution)

1 year at -80°C in solvent 1 month at -20°C in

solvent[5]

Inhibitory Potency

Ki (PARP-1): <5 nM[5][7] ICso (permeabilized
SW620 cells): 29 nM[5][8] ICso (intact SW620
cells): 14 nM[5][8]

Growth Inhibition

Glso (LoVo cells): 11.2 puM[5][8] Glso (A549
cells): 14 pM[8] Glso (SW620 cells): 20 uM[8]

Effective Concentration

In Vitro (for sensitization): 0.4 uM is commonly
used to inhibit PARP-1 activity without causing
direct cytotoxicity.[5][9] In Vivo (mouse
xenografts): 5 to 15 mg/kg via intraperitoneal
injection.[5][8]

Experimental Protocols

Protocol 1: Preparation of High-Concentration AG14361
Stock Solution for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO, which is suitable

for most cell-based assays.

Materials:

e AG14361 powder
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Anhydrous or fresh Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials
Calibrated pipettes and sterile tips

Vortex mixer

Procedure:

Pre-warm AG14361: Allow the vial of AG14361 powder to equilibrate to room temperature
before opening to prevent condensation.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
AG14361 needed:

o Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o Mass (mg) = 0.001 L x 0.010 mol/L x 320.39 g/mol x 1000 mg/g = 3.204 mg

Dissolution: Carefully weigh 3.204 mg of AG14361 powder and add it to a sterile tube. Add 1
mL of fresh DMSO. Using moisture-absorbing DMSO can reduce solubility.[5]

Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[8]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in sterile cryovials. This is crucial to avoid repeated freeze-thaw cycles which can
degrade the compound.[5]

Storage: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for
shorter-term use (up to 1 month).[5][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments

Procedure:
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e Thaw Stock: Thaw a single aliquot of the 10 mM AG14361 stock solution at room
temperature.

o Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment (e.g., 0.4 uM for sensitization studies).[5]

[9]

e Final DMSO Concentration: Ensure the final concentration of DMSOQO in the cell culture
medium is kept low, typically <0.1%, to avoid solvent-induced cytotoxicity.[8]

o Application: Add the final working solutions to your cell cultures. For sensitization
experiments, AG14361 is often added 30 minutes before treatment with a DNA-damaging
agent.[5]

Visualizations

AG14361 Mechanism of Action: PARP Inhibition and
Synthetic Lethality
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Start: AG14361 Powder

1. Weigh 3.2 mg AG14361

\4

2. Dissolve in 1 mL fresh DMSO

\4

3. Vortex until clear

\ 4
Result: 10 mM Stock Solution

\4

4. Aliquot into single-use tubes

5. Store at -80°C

I
For Experiment
I

|
Preparation of Working Solution

6. Thaw one aliquot

\4

7. Serially dilute in culture medium
to desired concentration (e.g., 0.4 uM)

\4

8. Add to cells in 96-well plate

Experiment Ready
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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